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Compound of Interest

Compound Name: G0507

Cat. No.: B3010330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application

of G0507, a potent inhibitor of the LolCDE ABC transporter in Gram-negative bacteria. G0507
serves as a valuable chemical probe for studying lipoprotein trafficking and inducing the

extracytoplasmic σE stress response.

Chemical Properties and Storage
G0507 is a pyrrolopyrimidinedione compound with the molecular formula C₁₈H₁₅N₃O₃S and a

molecular weight of 353.40 g/mol . Proper storage is crucial to maintain its stability and efficacy.
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Property Value

Molecular Formula C₁₈H₁₅N₃O₃S

Molecular Weight 353.40 g/mol

Solubility DMSO: 5 mg/mL

Water: Sparingly soluble

Storage (Powder) -20°C for up to 3 years

4°C for up to 2 years

Storage (in Solvent) -80°C for up to 6 months

-20°C for up to 1 month

G0507 Mechanism of Action
G0507 targets the LolCDE complex, an essential ABC transporter responsible for the

localization of lipoproteins to the outer membrane of Gram-negative bacteria. By inhibiting

LolCDE, G0507 disrupts this crucial pathway, leading to the accumulation of mislocalized

lipoproteins and triggering an extracytoplasmic stress response mediated by the sigma factor

σE.
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Caption: G0507 inhibits the LolCDE transporter, blocking lipoprotein transport and inducing the

σE stress response.

Experimental Protocols
Protocol 1: Preparation of G0507 Stock Solution (10 mM
in DMSO)
This protocol describes the preparation of a 10 mM stock solution of G0507 in dimethyl

sulfoxide (DMSO).

Materials:

G0507 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, nuclease-free pipette tips

Procedure:

Calculate the required mass of G0507: To prepare a 10 mM stock solution, use the following

formula: Mass (mg) = 10 mmol/L * 353.40 g/mol * Volume (L) * 1000 mg/g For example, to

prepare 1 mL (0.001 L) of a 10 mM stock solution, you will need 3.534 mg of G0507.

Weigh G0507: Carefully weigh the calculated amount of G0507 powder using an analytical

balance in a sterile microcentrifuge tube or vial.

Add DMSO: Add the appropriate volume of anhydrous/sterile DMSO to the tube containing

the G0507 powder.
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Dissolve G0507: Vortex the solution until the G0507 powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).
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Caption: Workflow for the preparation of a G0507 stock solution in DMSO.

Protocol 2: Determination of Minimum Inhibitory
Concentration (MIC) of G0507 against E. coli
This protocol outlines a method for determining the MIC of G0507 against Escherichia coli

using a broth microdilution method.

Materials:

G0507 stock solution (10 mM in DMSO)

E. coli strain (e.g., ATCC 25922)

Mueller-Hinton Broth (MHB)

Sterile 96-well microtiter plates

Spectrophotometer

Sterile tubes for dilution

Incubator (37°C)

Procedure:

Prepare E. coli Inoculum:

From a fresh agar plate, pick a single colony of E. coli and inoculate it into a tube

containing 3-5 mL of MHB.

Incubate at 37°C with shaking until the culture reaches the mid-logarithmic phase of

growth (turbidity equivalent to a 0.5 McFarland standard, approximately 1-2 x 10⁸

CFU/mL).
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Dilute the bacterial suspension in MHB to achieve a final concentration of approximately 5

x 10⁵ CFU/mL in the wells of the microtiter plate.

Prepare Serial Dilutions of G0507:

In a sterile 96-well plate, perform a two-fold serial dilution of the G0507 stock solution in

MHB to achieve a range of desired final concentrations (e.g., from 100 µM down to 0.098

µM).

Ensure the final concentration of DMSO in each well does not exceed 0.5% to avoid

solvent toxicity to the bacteria. Include a vehicle control well containing only MHB and the

highest concentration of DMSO used.

Inoculate the Plate:

Add the prepared E. coli inoculum to each well containing the serially diluted G0507, as

well as to a positive control well (MHB with bacteria, no G0507) and a negative control

well (MHB only).

Incubation:

Cover the plate and incubate at 37°C for 18-24 hours.

Determine MIC:

After incubation, visually inspect the wells for bacterial growth (turbidity).

The MIC is the lowest concentration of G0507 that completely inhibits visible bacterial

growth.

Optionally, the optical density at 600 nm (OD₆₀₀) can be measured using a plate reader to

quantify bacterial growth.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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